Cas no 55505-26-5 (8-Methylnonanol)

8-Methylnonanol structure
8-Methylnonanol structure
Product Name:8-Methylnonanol
CAS No:55505-26-5
MF:C10H22O
MW:158.281083583832
CID:944044
PubChem ID:32898
Update Time:2025-09-22

8-Methylnonanol Chemical and Physical Properties

Names and Identifiers

    • 8-Methyl-1 -nonanol
    • 8-Methylnonanol
    • 98% pound sum of C9-C11 pound(c)
    • EC 271-360-6
    • 8-methylnonan-1-ol;Isodecanol
    • EINECS 246-869-1
    • Q2582737
    • 68526-85-2
    • A817796
    • 68551-08-6
    • UNII-3160X491M7
    • ISODECYL ALCOHOL
    • AKOS009031513
    • D98228
    • Exxal 10
    • NS00012698
    • ISO-DECYL ALCOHOL
    • ISODECYL ALCOHOL [HSDB]
    • 25339-17-7
    • SCHEMBL20345
    • EINECS 271-360-6
    • 8-methyl-1-nonanol
    • 3160X491M7
    • LS-13911
    • BP-31129
    • SB84292
    • iso-Decylalcohol
    • DTXSID3058660
    • Isodecanol
    • HSDB 616
    • DB-055163
    • 55505-26-5
    • 8-Methyl-nonan-1-ol
    • DB-360035
    • 1-Nonanol, 8-methyl-
    • AM20120580
    • 8-methylnonan-1-ol
    • 8-Methyl-1-nonyl Alcohol (unlabelled)
    • MDL: MFCD00044085
    • Inchi: 1S/C10H22O/c1-10(2)8-6-4-3-5-7-9-11/h10-11H,3-9H2,1-2H3
    • InChI Key: PLLBRTOLHQQAQQ-UHFFFAOYSA-N
    • SMILES: OCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 158.16716
  • Monoisotopic Mass: 158.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.8454 (estimate)
  • Melting Point: -60°C
  • Boiling Point: 213.4°C (estimate)
  • Refractive Index: 1.4112 (estimate)
  • PSA: 20.23

8-Methylnonanol Pricemore >>

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